Cas no 68809-65-4 (Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate
• CAS No: 68809-65-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD11226402
• CID: 392565
• PubChem ID: 10749618
• Update Time: 2025-04-19

Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 1,4-dimethyl-, ethyl ester
• Ethyl 1,4-dimethylpyrazole-3-carboxylate
• 1,4-dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester
• Dimethyl-1,4-ethoxycarbonyl-3-pyrazol
• QC-9853
• DTXSID80444281
• CS-0061606
• 1,4-dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester;
• Ethyl1,4-dimethyl-1H-pyrazole-3-carboxylate
• SB38330
• DS-4593
• A866969
• FT-0698841
• MFCD11226402
• HIQXUZYXOVSBRY-UHFFFAOYSA-N
• 68809-65-4
• SCHEMBL2516609
• AKOS005255890
• STL554781
• DA-16680
• BBL100987

• MDL： MFCD11226402
• Inchi： 1S/C8H12N2O2/c1-4-12-8(11)7-6(2)5-10(3)9-7/h5H,4H2,1-3H3
• InChI Key： HIQXUZYXOVSBRY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 248 ºC
• Flash Point: 104 ºC
• PSA: 44.12000
• LogP: 0.90520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives